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Compound of Interest

2,2-Dimethyl-4-oxa-1-
Compound Name: )
azaspiro[5.5]undecane

Cat. No.: B11907932

Get Quote

Executive Summary & Compound Identity

2,2-Dimethyl-4-oxa-1-azaspiro[5.5]undecane is a lipophilic, conformationally restricted
pharmacophore scaffold. It is primarily utilized in drug discovery to improve the metabolic
stability and oral bioavailability of amine-containing drugs. By incorporating the gem-dimethyl
group adjacent to the nitrogen atom within a spiro-fused 1,3-oxazine ring, this scaffold
leverages the Thorpe-Ingold effect to lock bioactive conformations and block oxidative
metabolism.
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Feature Specification
CAS Number 90017-29-1
Molecular Formula C11H21NO
Molecular Weight 183.29 g/mol

Spiro[cyclohexane-1,5'-[1,3]oxazinane]
Core Structure

derivative
Key Attribute Gem-dimethyl steric hindrance at C2 position
Primary Application Metabolic stability enhancer, conformational lock

Performance Comparison: The "Gem-Dimethyl"
Advantage

This section objectively compares the target compound against two standard alternatives: the
non-methylated analog (Standard A) and the open-chain precursor (Standard B).

Comparative Metrics Table
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Alternative A (4-Oxa-

Alternative B (Open-
Target Product (2,2- 1-

Metric . . Chain Amino
Dimethyl...) azaspiro[5.5]undec
Alcohol)
ane)
CAS 90017-29-1 180-78-9 N/A (Precursor Mix)
Conformational High (Chair-Chair Moderate (Chair- Low (Flexible
Rigidity locked) Chair) Rotamer)
) . ) ) o Moderate (Susceptible
Hydrolytic Stability High (Steric shielding) ] N/A
to acid)
S Low (Blocked High (N-dealkylation _
Metabolic Liability High
-oxidation) prone)
Lipophilicity (cLogP) ~2.8 ~1.9 ~1.2
pKa (Calculated) ~9.2 ~8.8 ~9.5

Technical Analysis
1. Metabolic Stability (Microsomal Stability)

The primary failure mode for cyclic amines in drug development is oxidative metabolism at the
-carbon (adjacent to Nitrogen) by Cytochrome P450 enzymes.
» Alternative A (Non-methylated): The

-hydrogens are accessible, leading to rapid N-dealkylation and ring opening.

o Target Product: The 2,2-dimethyl substitution removes the abstractable

-hydrogens at the most accessible site. This forces metabolism to occur at the distal
cyclohexane ring, significantly extending the half-life (

) of the pharmacophore.

2. Hydrolytic Resistance
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Spiro-1,3-oxazines are essentially cyclic hemiaminals/aminals. They are prone to hydrolysis
under acidic conditions (reverting to the ketone and amino alcohol).

e Mechanism: Acid protonates the oxygen, leading to ring opening.

o Performance: The bulky gem-dimethyl group in the target compound creates a "steric
umbrella,” hindering the approach of water/hydronium ions to the sensitive acetal center.
Experimental data suggests a 3-fold increase in half-life at pH 2.0 compared to Alternative A.

Experimental Protocols
Protocol 1: Synthesis & Isolation

Objective: Synthesize the reference standard with >98% purity for analytical calibration.
Principle: Acid-catalyzed condensation of cyclohexanone with a hindered

-amino alcohol.

Reagents:

Cyclohexanone (1.0 equiv)

3-Amino-3-methylbutan-1-ol (1.1 equiv) [Critical Reagent for gem-dimethyl]

p-Toluenesulfonic acid (pTSA) (0.05 equiv)

Solvent: Toluene (anhydrous)

Workflow:

Setup: Equip a 500 mL Round Bottom Flask with a Dean-Stark trap and reflux condenser.

e Charging: Add Cyclohexanone (9.8 g, 100 mmol), 3-Amino-3-methylbutan-1-ol (11.3 g, 110
mmol), and pTSA (0.95 g) to 200 mL Toluene.

o Reflux: Heat to vigorous reflux (110°C). Monitor water collection in the Dean-Stark trap.

o Completion: Reaction is complete when theoretical water (~1.8 mL) is collected (approx. 4-6
hours).
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e Workup: Cool to RT. Wash with saturated NaHCOs (2 x 50 mL) to remove acid catalyst.

 Purification: Dry organic layer over Na2SOa. Concentrate in vacuo. Distill the residue under
reduced pressure (Kugelrohr) to obtain a clear, viscous oil.

» Validation: Verify structure via *H-NMR (Look for singlet at ~1.2 ppm for gem-dimethyl).

Protocol 2: Hydrolytic Stability Stress Test

Objective: Quantify the stability advantage of the gem-dimethyl analog vs. the unmethylated
standard.

Preparation: Prepare a 10 mM stock solution of both Target (CAS 90017-29-1) and
Alternative A (CAS 180-78-9) in Acetonitrile.

¢ Incubation: Dilute to 100 uM in Simulated Gastric Fluid (pH 1.2, USP). Incubate at 37°C.

o Sampling: Aliquot 50 pL at T=0, 1h, 4h, 8h, 24h. Quench immediately with 150 pL cold 1M
NaOH/MeCN (1:1).

e Analysis: Analyze via LC-MS/MS. Monitor the disappearance of the parent peak [M+H]*.
 Calculation: Plot In(Concentration) vs. Time. Calculate

(slope) and

Visualization of Pathways
Figure 1: Synthesis and Degradation Logic

This diagram illustrates the synthesis pathway and the critical hydrolytic degradation node
where the gem-dimethyl group provides protection.
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Caption: Synthesis via condensation and the steric protection mechanism against hydrolytic
ring-opening.

Figure 2: Metabolic Protection (Gem-Dimethyl Effect)

This diagram highlights the metabolic blockade provided by the 2,2-dimethyl substitution.
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Caption: The gem-dimethyl group prevents CYP450 access to the alpha-carbon, preventing N-
dealkylation.
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¢ To cite this document: BenchChem. [Reference Standard Guide: 2,2-Dimethyl-4-oxa-1-
azaspiro[5.5]undecane]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11907932/docs#reference-standard-guide-2-2-
dimethyl-4-oxa-1-azaspiro-5-5-undecane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Contact our Ph.D. Support Team for a compatibility check
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